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Compound of Interest

Compound Name: Methiocarb

Cat. No.: B1676386 Get Quote

For researchers and professionals in drug development and pest management, understanding

the comparative toxicity of molluscicides is crucial for effective and targeted application. This

guide provides a detailed comparison of two widely used carbamate pesticides, methiocarb
and methomyl, focusing on their lethal dose (LD50) values in land snails. The information is

supported by experimental data and methodologies to ensure a comprehensive understanding

of their efficacy.

Quantitative Toxicity Data
The acute toxicity of methiocarb and methomyl to land snails, expressed as the median lethal

dose (LD50), varies depending on the snail species and the method of application. The

following table summarizes the available LD50 values from various studies.
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Pesticide Snail Species LD50 Value
Application
Method

Source

Methiocarb
Eobania

vermiculata
414 µ g/snail

Topical

Application
[1]

Monacha

obstructa
27 µ g/snail

Topical

Application
[1]

Methomyl
Monacha

cantiana
116.62 mg/kg

Topical

Application
[2]

Eobania

vermiculata
90 µ g/snail

Topical

Application
[1]

Eobania

vermiculata

102.32 µ g/snail

(48h)

Topical

Application
[3][4]

Monacha

obstructa
12 µ g/snail

Topical

Application
[1]

Note: Lower LD50 values indicate higher toxicity. The data indicates that methomyl is generally

more toxic to the tested land snail species than methiocarb.[1][5]

Experimental Protocols
The determination of LD50 values for methiocarb and methomyl in land snails typically

involves the following steps, synthesized from methodologies described in the cited literature.

Snail Collection and Acclimatization
Adult land snails of a specific species (e.g., Eobania vermiculata, Monacha cantiana) are

collected from fields where pesticides have not been recently applied.

The snails are then acclimatized to laboratory conditions for a period of at least one week.

This involves maintaining them in well-ventilated containers at a controlled temperature and

humidity, and providing them with a standard diet such as fresh lettuce.

Preparation of Pesticide Solutions
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Technical grade methiocarb or methomyl is dissolved in an appropriate solvent, such as

acetone or dimethyl sulfoxide (DMSO), to create a stock solution.[1]

A series of dilutions are then prepared from the stock solution using distilled water to achieve

the desired concentrations for testing.

Topical Application Method
Snails are weighed and divided into groups for each concentration level, including a control

group that receives only the solvent.

A precise volume of each pesticide dilution is applied topically to the soft body of the snail,

typically in the mantle region, using a microsyringe.

The applied dose is calculated based on the concentration of the solution and the body

weight of the snail, expressed as µ g/snail or mg/kg.

Mortality Assessment
After application, the snails are placed in clean containers with access to food and water.

Mortality is assessed at specific time intervals, commonly 24, 48, and 72 hours post-

treatment.

Snails are considered dead if they do not respond to mechanical stimulation of the foot.

Data Analysis
The mortality data is subjected to probit analysis to determine the LD50 value, which is the

dose estimated to be lethal to 50% of the tested population.

Mechanism of Action: Acetylcholinesterase
Inhibition
Both methiocarb and methomyl belong to the carbamate class of pesticides.[1][6] Their

primary mode of action is the inhibition of the enzyme acetylcholinesterase (AChE) in the

nervous system.[1][7]
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Mechanism of carbamate pesticides in snails.

In a normal functioning nervous system, AChE breaks down the neurotransmitter acetylcholine

in the synapse, terminating the nerve signal. Carbamates bind to AChE, preventing it from

hydrolyzing acetylcholine.[7] This leads to an accumulation of acetylcholine in the synaptic

cleft, causing continuous nerve stimulation, which results in paralysis and ultimately, the death

of the snail.[7] Studies have shown that both methiocarb and methomyl induce reductions in

AChE activity in snails, with methomyl exhibiting a greater potency in this inhibition.[5]

Experimental Workflow
The following diagram illustrates the typical workflow for determining the LD50 of a pesticide in

land snails.
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Workflow for LD50 determination in land snails.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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